Cas no 1207034-91-0 (N-methyl-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-methyl-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1207034-91-0
• MF: C₁₆H₂₁N₃OS
• MW: 303.4224421978
• CID: 5451228
• PubChem ID: 30079684
• Update Time: 2025-06-08

N-methyl-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024477197
• 1207034-91-0
• F2964-1874
• N-methyl-2-[1-(2-methylpropyl)-5-phenylimidazol-2-yl]sulfanylacetamide
• N-methyl-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
• 2-((1-isobutyl-5-phenyl-1H-imidazol-2-yl)thio)-N-methylacetamide
• N-Methyl-2-[[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C16H21N3OS/c1-12(2)10-19-14(13-7-5-4-6-8-13)9-18-16(19)21-11-15(20)17-3/h4-9,12H,10-11H2,1-3H3,(H,17,20)
• InChI Key： SSIJWVKQWCARCQ-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1N(CC(C)C)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 303.14053348g/mol
• Monoisotopic Mass: 303.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.84±0.46(Predicted)

Additional information on N-methyl-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide

Professional Introduction to N-methyl-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1207034-91-0)

N-methyl-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide, with the CAS number 1207034-91-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfanyl-substituted acetamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its imidazole ring and sulfanyl group, positions it as a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of N-methyl-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide consists of several key functional groups that contribute to its unique chemical properties. The presence of the 1H-imidazol-2-yl moiety introduces a heterocyclic framework that is known to exhibit various pharmacological effects. Additionally, the sulfanyl group (-S-) at the second position of the acetamide backbone enhances the compound's reactivity and potential interactions with biological targets. These structural features make it an intriguing subject for synthetic modifications and biological evaluations.

In recent years, there has been a growing interest in developing novel sulfanyl-containing compounds due to their reported bioactivities. Studies have demonstrated that sulfanyl groups can modulate enzyme activity, interact with protein receptors, and influence cellular signaling pathways. The compound N-methyl-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide is no exception, and its potential applications in medicinal chemistry are being actively explored.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive chemical modifications. Researchers have been experimenting with various synthetic strategies to optimize its pharmacokinetic properties and enhance its biological efficacy. For instance, the introduction of different substituents at the imidazole ring or the sulfanyl group can lead to significant changes in the compound's activity profile. These modifications are often guided by computational modeling and high-throughput screening techniques, which help in identifying the most promising derivatives.

The pharmaceutical industry has been particularly interested in sulfanyl-substituted acetamides due to their potential as scaffolds for drug development. Several preclinical studies have highlighted the therapeutic potential of similar compounds in treating various diseases, including inflammation, neurodegenerative disorders, and infectious diseases. The compound N-methyl-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide is being evaluated in these contexts, with initial findings suggesting promising results.

From a synthetic chemistry perspective, N-methyl-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide represents an excellent example of how complex molecular architectures can be constructed through multi-step organic synthesis. The synthesis involves key reactions such as nucleophilic substitution, condensation reactions, and cyclization processes. Each step is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The use of advanced spectroscopic techniques has been instrumental in characterizing the structure of this compound. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy provide detailed insights into the molecular structure and confirm the presence of all functional groups. These analytical methods are essential for verifying the identity and purity of synthetic products before they proceed to biological testing.

In conclusion, N-methyl-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1207034-91-0) is a structurally complex and biologically relevant compound that holds significant promise in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for drug discovery and medicinal chemistry investigations. As research continues to uncover new applications for sulfanyl-containing compounds, this molecule is likely to play a crucial role in developing next-generation therapeutic agents.